Cas no 5676-61-9 (2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-)

2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)- structure
5676-61-9 structure
Product Name:2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-
CAS No:5676-61-9
MF:C9H7NO4
MW:193.156182527542
CID:347877
PubChem ID:5354287
Update Time:2025-04-19

2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(3-nitrophenyl)-, (Z)-
    • Y0G9LX8N55
    • (Z)-3-nitrocinnamic acid
    • 3-Nitrocinnamic acid, (Z)-form [MI]
    • NS00033341
    • Cinnamic acid, m-nitro-, (Z)-
    • cis-m-Nitrocinnamic acid
    • NSC5408
    • 5676-61-9
    • 2-Propenoic acid, 3-(3-nitrophenyl)-
    • Q27294102
    • (2Z)-3-(3-Nitrophenyl)-2-propenoic acid
    • NSC-5408
    • SCHEMBL4179178
    • 3-Nitrocinnamic acid, (Z)-
    • Cinnamic acid, m-nitro-
    • DTXSID001279309
    • UNII-Y0G9LX8N55
    • 2-Propenoic acid, 3-(3-nitrophenyl)-, (2Z)-
    • Inchi: 1S/C9H7NO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-6H,(H,11,12)/b5-4-
    • InChI Key: WWXMVRYHLZMQIG-PLNGDYQASA-N
    • SMILES: [O-][N+](C1=CC=CC(/C=C\C(=O)O)=C1)=O

Computed Properties

  • Exact Mass: 193.03751
  • Monoisotopic Mass: 193.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 80.44
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